Cas no 338416-82-3 (2-(2,3-Dimethylphenoxy)-1-methyl-1H-indole-3-carbaldehyde)

2-(2,3-Dimethylphenoxy)-1-methyl-1H-indole-3-carbaldehyde is a specialized indole derivative featuring a dimethylphenoxy substituent and a formyl group at the 3-position of the indole core. This compound is of interest in synthetic organic chemistry due to its structural complexity and potential utility as an intermediate in the development of pharmacologically active molecules. The presence of both electron-donating (methyl) and electron-withdrawing (formyl) groups enhances its reactivity, making it suitable for further functionalization. Its well-defined molecular structure allows for precise modifications, facilitating research in heterocyclic chemistry and medicinal chemistry applications. The compound is typically handled under controlled conditions due to its sensitivity.

2-(2,3-Dimethylphenoxy)-1-methyl-1H-indole-3-carbaldehyde structure

338416-82-3 structure

Product Name:2-(2,3-Dimethylphenoxy)-1-methyl-1H-indole-3-carbaldehyde

CAS No:338416-82-3

MF:C₁₈H₁₇NO₂

MW:279.333084821701

MDL:MFCD01315834

CID:3142972

PubChem ID:2763804

Update Time:2025-06-08

2-(2,3-Dimethylphenoxy)-1-methyl-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-(2,3-Dimethylphenoxy)-1-methyl-1H-indole-3-carbaldehyde
- CS-0364316
- AKOS005070155
- 2-(2,3-dimethylphenoxy)-1-methylindole-3-carbaldehyde
- Oprea1_544448
- MFCD01315834
- 3N-349S
- 338416-82-3
- 2-(2,3-Dimethylphenoxy)-1-methyl-1H-indole-3- carbaldehyde
- MDL： MFCD01315834
- Inchi： 1S/C18H17NO2/c1-12-7-6-10-17(13(12)2)21-18-15(11-20)14-8-4-5-9-16(14)19(18)3/h4-11H,1-3H3
- InChI Key： DPEOHKXZDQTGAB-UHFFFAOYSA-N
- SMILES： O(C1C=CC=C(C)C=1C)C1=C(C=O)C2C=CC=CC=2N1C

Computed Properties

Exact Mass: 279.125928785g/mol
Monoisotopic Mass: 279.125928785g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 372
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 31.2Å²

Experimental Properties

Melting Point: 148-150°C

2-(2,3-Dimethylphenoxy)-1-methyl-1H-indole-3-carbaldehyde Security Information

HazardClass：IRRITANT

2-(2,3-Dimethylphenoxy)-1-methyl-1H-indole-3-carbaldehyde Pricemore >>

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TRC	D028390-250mg	2-(2,3-Dimethylphenoxy)-1-methyl-1H-indole-3-carbaldehyde	338416-82-3		250mg	$ 435.00	2022-06-06
TRC	D028390-500mg	2-(2,3-Dimethylphenoxy)-1-methyl-1H-indole-3-carbaldehyde	338416-82-3		500mg	$ 720.00	2022-06-06
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abcr	AB156494-1 g	2-(2,3-Dimethylphenoxy)-1-methyl-1H-indole-3-carbaldehyde; .	338416-82-3		1 g	€587.80	2023-07-20
Chemenu	CM333974-1g	2-(2,3-Dimethylphenoxy)-1-methyl-1H-indole-3-carbaldehyde	338416-82-3	95%+	1g	$418	2023-02-02
Matrix Scientific	044176-500mg	2-(2,3-Dimethylphenoxy)-1-methyl-1H-indole-3-carbaldehyde, >95%	338416-82-3	>95%	500mg	$486.00	2023-09-09
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abcr	AB156494-5 g	2-(2,3-Dimethylphenoxy)-1-methyl-1H-indole-3-carbaldehyde; .	338416-82-3		5 g	€1,674.80	2023-07-20
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